Cas no 333395-43-0 (4-hydrazino-3-hydroxy-2-naphthoic Acid)

• Product Name: 4-hydrazino-3-hydroxy-2-naphthoic Acid
• CAS No: 333395-43-0
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 1004737
• PubChem ID: 807545
• Update Time: 2025-10-25

4-hydrazino-3-hydroxy-2-naphthoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydrazinyl-3-hydroxy-2-naphthoic acid
• 4-HYDRAZINO-3-HYDROXY-2-NAPHTHOIC ACID
• 4-hydrazino-3-hydroxy-2-naphthoic acid(SALTDATA: FREE)
• 4-HYDRAZINO-3-HYDROXY-NAPHTHALENE-2-CARBOXYLIC ACID
• 2-naphthalenecarboxylic acid, 4-hydrazinyl-3-hydroxy-
• 333395-43-0
• Oprea1_876797
• SR-01000311639-1
• AKOS000507302
• Oprea1_137892
• HMS1672N13
• SR-01000311639
• DB-263112
• SB79260
• 4-Hydrazinyl-3-hydroxy-2-naphthoicacid
• 4-hydrazinyl-3-hydroxynaphthalene-2-carboxylic acid
• CS-0360413
• DTXSID80355585
• STK373665
• 4-hydrazino-3-hydroxy-2-naphthoic Acid

• MDL： MFCD00994842
• Inchi： 1S/C11H10N2O3/c12-13-9-7-4-2-1-3-6(7)5-8(10(9)14)11(15)16/h1-5,13-14H,12H2,(H,15,16)
• InChI Key： JWZBLYCUKDQOJD-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)O)C=C2C=CC=CC2=C1NN

Computed Properties

• Exact Mass: 218.0692
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 95.6Ų

Experimental Properties

• PSA: 95.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 4-hydrazino-3-hydroxy-2-naphthoic Acid

Comprehensive Overview of 4-Hydrazino-3-hydroxy-2-naphthoic Acid (CAS No. 333395-43-0)

4-Hydrazino-3-hydroxy-2-naphthoic Acid (CAS 333395-43-0) is a specialized organic compound with significant applications in pharmaceutical research, dye synthesis, and biochemical assays. This naphthalene derivative is characterized by its unique hydrazino and hydroxy functional groups, which contribute to its reactivity and versatility in chemical transformations. Researchers and industries value this compound for its role as an intermediate in the synthesis of complex molecules, particularly in the development of fluorescent probes and chelation agents.

In recent years, the demand for 4-Hydrazino-3-hydroxy-2-naphthoic Acid has surged due to its relevance in cancer research and diagnostic imaging. Its ability to form stable complexes with metal ions makes it a candidate for designing contrast agents in magnetic resonance imaging (MRI). Additionally, its fluorescence properties are exploited in bioimaging and cellular tracking, aligning with the growing interest in non-invasive diagnostic tools. These applications resonate with current trends in precision medicine and theranostics, where multifunctional compounds are highly sought after.

The synthesis of 4-Hydrazino-3-hydroxy-2-naphthoic Acid typically involves the functionalization of naphthalene precursors through sequential reactions, including nitration, reduction, and hydrolysis. Its CAS number 333395-43-0 serves as a critical identifier in regulatory documentation and commercial databases, ensuring traceability and compliance in global supply chains. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity, which is essential for high-stakes applications like drug development.

From an industrial perspective, 4-Hydrazino-3-hydroxy-2-naphthoic Acid is often discussed in forums focusing on custom synthesis and scalable production. Manufacturers emphasize its role in creating high-value intermediates for APIs (Active Pharmaceutical Ingredients), addressing challenges like yield optimization and green chemistry practices. This aligns with the broader push toward sustainable chemistry, where reducing waste and energy consumption during synthesis is prioritized.

In academic circles, this compound is frequently cited in studies exploring molecular recognition and enzyme inhibition. Its structural features enable interactions with biological targets, making it a valuable tool for mechanistic studies. For instance, researchers have investigated its derivatives as potential tyrosinase inhibitors, which could lead to innovations in cosmeceuticals and hyperpigmentation treatments—a hot topic in dermatology.

To address common queries from search engines: "What is 4-Hydrazino-3-hydroxy-2-naphthoic Acid used for?" or "How to synthesize CAS 333395-43-0?", this article highlights its multifaceted roles. The compound’s stability under physiological conditions and compatibility with conjugation chemistry further expand its utility in bioconjugation and proteomics. These attributes cater to the rising demand for targeted drug delivery systems and biomarker discovery.

In summary, 4-Hydrazino-3-hydroxy-2-naphthoic Acid (CAS 333395-43-0) bridges gaps between organic chemistry, material science, and biomedicine. Its adaptability to emerging technologies—such as nanoparticle functionalization and AI-driven drug design—positions it as a compound of enduring relevance. For suppliers and researchers alike, understanding its properties and applications is key to unlocking its full potential in next-generation therapeutics and diagnostic tools.